Cas no 1001829-87-3 (3-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yl)urea)

• Product Name: 3-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yl)urea
• CAS No: 1001829-87-3
• MF: C₁₀H₈N₄OS₃
• MW: 296.391716957092
• CID: 5470456
• Update Time: 2025-10-28

3-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[5-(2-propyn-1-ylthio)-1,3,4-thiadiazol-2-yl]-N'-2-thienyl-
• 3-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yl)urea

• Inchi： 1S/C10H8N4OS3/c1-2-5-17-10-14-13-9(18-10)12-8(15)11-7-4-3-6-16-7/h1,3-4,6H,5H2,(H2,11,12,13,15)
• InChI Key： AEHXQINMTXHZBZ-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(SCC#C)S1)C(NC1SC=CC=1)=O

Additional information on 3-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yl)urea

3-[5-(Prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yl)urea: A Comprehensive Overview

The compound 3-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yl)urea, identified by the CAS number 1001829873, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities.

The structure of this compound is characterized by a thiadiazole ring system, which is a five-membered heterocycle containing two sulfur atoms and one nitrogen atom. The thiadiazole ring is further substituted with a propargyl sulfanyl group at position 5 and a thiophene moiety at position 2 of the urea group. These substituents contribute to the compound's stability, reactivity, and potential for interaction with biological systems.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the thiophene group in this compound adds another layer of complexity to its structure, potentially enhancing its pharmacokinetic properties and bioavailability.

The synthesis of 3-[5-(prop-2-yn-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-(thiophen-2-yliurea involves a multi-step process that includes the formation of the thiadiazole ring followed by substitution reactions to introduce the propargyl sulfanyl and thiophene groups. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more feasible for large-scale production.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor for more complex molecules makes it valuable in organic synthesis. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of new materials for electronic devices.

Recent research has also explored the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various types of reactions, including nucleophilic substitutions and cycloadditions, has made it a versatile building block in medicinal chemistry.

The CAS number 1001829873 is an essential identifier for this compound in scientific literature and databases. It allows researchers to easily reference and retrieve information about this compound's properties, synthesis methods, and applications.

In conclusion, 3-[5-(prop-2-yln-sulfanyl)-1,3,-4-thiadiazol--yli]urea is a fascinating molecule with a wide range of potential applications across different fields. Its structure and properties make it a valuable subject for further research and development.